Cas no 24888-93-5 (6-Methyl-2-(methylthio)pyrimidin-4-amine)

• Product Name: 6-Methyl-2-(methylthio)pyrimidin-4-amine
• CAS No: 24888-93-5
• MF: C₆H₉N₃S
• MW: 155.220759153366
• MDL: MFCD02091120
• CID: 288309
• PubChem ID: 313501
• Update Time: 2025-04-19

6-Methyl-2-(methylthio)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-(methylthio)pyrimidin-4-amine
• 4-Amino-6-methyl-2-(methylthio)pyrimidine
• 6-Methyl-2-(Methylsulfanyl)pyriMidin-4-aMine
• 6-Methyl-2-(methylsulfanyl)pyrimidin-4-ylamine
• 6-methyl-2-methylsulfanyl-pyrimidin-4-amine
• 6-methyl-2-methylsulfanylpyrimidin-4-amine
• 6-Methyl-2-methylmercapto-pyrimidin-4-ylamin
• 6-Methyl-2-methylsulfanyl-pyrimidin-4-ylamine
• NSC227904
• VSWNFVWHRRUHMM-UHFFFAOYSA-N
• RP21962
• 4-amino-6-methyl-2-methylthiopyrimidine
• ZAA88893
• SB57346
• 4-Pyrimidinamine, 6-methyl-2-(methylthio)-
• J-518880
• NSC-227904
• AKOS006241796
• 24888-93-5
• MFCD02091120
• CS-0045761
• FT-0650346
• DTXSID90310504
• C74284
• SCHEMBL8018804
• DB-031235

• MDL： MFCD02091120
• Inchi： 1S/C6H9N3S/c1-4-3-5(7)9-6(8-4)10-2/h3H,1-2H3,(H2,7,8,9)
• InChI Key： VSWNFVWHRRUHMM-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(C)=N1)N

Computed Properties

• Exact Mass: 155.05200
• Monoisotopic Mass: 155.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 77.1

Experimental Properties

• Density: 1.23
• Boiling Point: 322.7°Cat760mmHg
• Flash Point: 149°C
• Refractive Index: 1.604
• PSA: 77.10000
• LogP: 1.67030

6-Methyl-2-(methylthio)pyrimidin-4-amine Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37/39